Cas no 74052-97-4 (2,1-benzoxazole-3-carbaldehyde)

2,1-benzoxazole-3-carbaldehyde structure

74052-97-4 structure

Product Name:2,1-benzoxazole-3-carbaldehyde

CAS No:74052-97-4

MF:C₈H₅NO₂

MW:147.130801916122

MDL:MFCD18449657

CID:555375

PubChem ID:21793769

Update Time:2025-04-19

2,1-benzoxazole-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

- 2,1-Benzisoxazole-3-carboxaldehyde
- 2,1-Benzisoxazole-3-carboxaldehyde (9CI)
- 2,1-benzoxazole-3-carbaldehyde
- benzo[c]isoxazole-3-carbaldehyde
- DTXSID10618170
- SY246815
- AKOS022717774
- EN300-1124152
- AC6722
- SCHEMBL7382697
- MFCD18449657
- FT-0742470
- 74052-97-4
- DA-20147
- MDL： MFCD18449657
- Inchi： 1S/C8H5NO2/c10-5-8-6-3-1-2-4-7(6)9-11-8/h1-5H
- InChI Key： ZVXWZPZFZOHXRV-UHFFFAOYSA-N
- SMILES： O1C(C=O)=C2C=CC=CC2=N1

Computed Properties

Exact Mass: 147.032028402g/mol
Monoisotopic Mass: 147.032028402g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 160
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.5
Topological Polar Surface Area: 43.1Å²

2,1-benzoxazole-3-carbaldehyde Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
eNovation Chemicals LLC	D778987-0.25g	Benzo[c]isoxazole-3-carbaldehyde	74052-97-4	95%	0.25g	$515	2024-07-20
Enamine	EN300-1124152-0.05g	2,1-benzoxazole-3-carbaldehyde	74052-97-4	95%	0.05g	$959.0	2023-10-26
Enamine	EN300-1124152-0.1g	2,1-benzoxazole-3-carbaldehyde	74052-97-4	95%	0.1g	$1005.0	2023-10-26
Enamine	EN300-1124152-0.25g	2,1-benzoxazole-3-carbaldehyde	74052-97-4	95%	0.25g	$1051.0	2023-10-26
Enamine	EN300-1124152-0.5g	2,1-benzoxazole-3-carbaldehyde	74052-97-4	95%	0.5g	$1097.0	2023-10-26
Enamine	EN300-1124152-1.0g	2,1-benzoxazole-3-carbaldehyde	74052-97-4		1g	$1142.0	2023-06-09
Enamine	EN300-1124152-2.5g	2,1-benzoxazole-3-carbaldehyde	74052-97-4	95%	2.5g	$2240.0	2023-10-26
Enamine	EN300-1124152-5.0g	2,1-benzoxazole-3-carbaldehyde	74052-97-4		5g	$3313.0	2023-06-09
Enamine	EN300-1124152-10.0g	2,1-benzoxazole-3-carbaldehyde	74052-97-4		10g	$4914.0	2023-06-09
Enamine	EN300-1124152-1g	2,1-benzoxazole-3-carbaldehyde	74052-97-4	95%	1g	$1142.0	2023-10-26

2,1-benzoxazole-3-carbaldehyde Related Literature

1. An apparatus for determining small amounts of alchohol in sour milk and urine

Analyst, 1964,89, 272-275
2. An investigation on the second-order nonlinear optical response of cationic bipyridine or phenanthroline iridium(iii) complexes bearing cyclometallated 2-phenylpyridines with a triphenylamine substituent†

David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
3. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticles

Adrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
4. An amide probe as a selective Al3+ and Fe3+ sensor inside the HeLa and a549 cell lines: Pictet–Spengler reaction for the rapid detection of tryptophan amino acid†

Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†

Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455

Related Categories

Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes

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